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Compound of Interest

Compound Name: MI-1904

Cat. No.: B15565730 Get Quote

The proper disposal of any laboratory chemical is a critical component of ensuring safety and

environmental protection. However, the designation "MI-1904" is associated with multiple,

chemically distinct products, each requiring a unique disposal protocol. Without specific

information to identify the exact substance in question, providing accurate disposal guidance is

impossible and could lead to hazardous situations.

Our search has identified several different products labeled as "M1904" or a variation thereof:

A "Cleaner Wiping Cloth" with the product number M1904.[1]

"Medium 199 w/ Earle's Salts w/o L-Glutamine," a cell culture medium with the product

identifier LM-M1904.

A slow-release solid formulation containing bacteria, referred to as "MicroTab".

"1-Methyl-3-n-octylimidazolium Bromide," a chemical compound with the product code

M1904.

The disposal procedures for these substances are fundamentally different, ranging from routine

waste to specialized hazardous material handling. For instance, the disposal of a cleaning cloth

would likely fall under general waste, while a chemical reagent like 1-Methyl-3-n-

octylimidazolium Bromide would necessitate adherence to strict hazardous waste regulations.
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To ensure the safe and proper disposal of your specific "MI-1904," it is imperative to first

positively identify the chemical nature of the substance. Please refer to the manufacturer's

Safety Data Sheet (SDS) that accompanied the product. The SDS will provide a detailed

breakdown of the chemical composition, associated hazards, and specific instructions for safe

handling, storage, and disposal.

Once the correct substance has been identified, a detailed and accurate disposal plan can be

formulated. This plan would typically include the following considerations, which are

generalized due to the current ambiguity:

General Principles of Laboratory Waste Disposal
For any laboratory chemical, the following steps represent a foundational approach to waste

management. However, these are not a substitute for the specific guidance provided in a

substance's SDS.

Step Description

1. Identification
Accurately identify the chemical and its hazards

by consulting the Safety Data Sheet (SDS).

2. Segregation

Separate waste into compatible categories (e.g.,

halogenated solvents, non-halogenated

solvents, solid waste, aqueous waste) to

prevent dangerous reactions.

3. Labeling

Clearly label all waste containers with the full

chemical name, concentration, and relevant

hazard symbols.

4. Storage
Store waste in appropriate, sealed containers in

a designated, well-ventilated, and secure area.

5. Disposal

Arrange for disposal through your institution's

Environmental Health and Safety (EHS) office or

a licensed hazardous waste disposal company.

Logical Workflow for Chemical Disposal
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The process of chemical disposal follows a logical progression to ensure safety and

compliance at each stage.

Figure 1. General workflow for laboratory chemical disposal.

We urge all researchers, scientists, and drug development professionals to exercise extreme

caution and to verify the identity of "MI-1904" before proceeding with any disposal procedures.

Consulting your institution's safety officer and the product-specific Safety Data Sheet is the first

and most critical step. Once you have identified the specific compound, we can provide more

targeted and actionable guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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